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Compound of Interest

Compound Name: 3,3,3-Trifluoro-2-oxopropanal

Cat. No.: B1362320 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 3,3,3-Trifluoro-2-oxopropanal. Researchers, scientists, and drug

development professionals should adhere to these procedures to ensure personal safety and

environmental compliance. The following information is synthesized from safety data sheets

and best practices for laboratory chemical handling.

Proper disposal of 3,3,3-Trifluoro-2-oxopropanal, a reactive aldehyde, is critical to prevent

harm to personnel and the environment. This compound is classified as causing severe skin

burns and eye damage, is suspected of damaging fertility or the unborn child, and may cause

damage to organs through prolonged or repeated exposure.[1] Therefore, strict adherence to

safety protocols during handling and disposal is paramount.

Key Safety and Physical Data
A summary of essential quantitative data for 3,3,3-Trifluoro-2-oxopropanal is provided below

for quick reference. This information is critical for risk assessment and ensuring safe handling

conditions.
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Property Value Source

Molecular Formula C₃HF₃O₂ PubChem[2]

Molecular Weight 126.03 g/mol PubChem[2]

Boiling Point 59 °C / 138 °F Sigma-Aldrich[1]

Melting Point -4 °C / 25 °F Sigma-Aldrich[1]

Density 1.596 g/cm³ at 25 °C / 77 °F Sigma-Aldrich[1]

Partition Coefficient (log Pow)

1.5 at 25 °C / 77 °F

(Bioaccumulation is not

expected)

Sigma-Aldrich[1]

Personal Protective Equipment (PPE) and Handling
Before beginning any procedure involving 3,3,3-Trifluoro-2-oxopropanal, ensure that the

following personal protective equipment is worn and that the work is conducted in a designated

area with appropriate engineering controls.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection: Use chemically resistant gloves (e.g., butyl rubber, Viton®) and wear a lab

coat or other protective clothing to prevent skin contact.[1] Immediately change any

contaminated clothing.[1]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhaling vapors.[3][4]

Hygiene: Wash hands and face thoroughly after handling.[1]

Step-by-Step Disposal Procedure
The primary method for the disposal of 3,3,3-Trifluoro-2-oxopropanal is through an approved

hazardous waste disposal facility.[1][4][5] Do not attempt to dispose of this chemical down the

drain or with general laboratory waste.

1. Preparation for Disposal:
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Work in a designated and properly ventilated area, such as a chemical fume hood.
Ensure all necessary PPE is correctly worn.
Have spill control materials readily available.

2. Containerization:

Place the waste 3,3,3-Trifluoro-2-oxopropanal into a compatible, properly labeled, and
sealable container.
The container must be clearly labeled with the chemical name ("3,3,3-Trifluoro-2-
oxopropanal") and appropriate hazard symbols (e.g., corrosive, health hazard).
Do not mix with other waste chemicals unless compatibility has been confirmed.

3. Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste.[3][4]
The storage area should be away from incompatible materials, such as strong oxidizing
agents.[3]
Ensure the container is stored in a locked location.[1][5]

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.[6][7]
Provide the EHS office or contractor with a complete and accurate description of the waste.

5. Decontamination:

Thoroughly decontaminate any surfaces or equipment that may have come into contact with
3,3,3-Trifluoro-2-oxopropanal using appropriate cleaning agents.
Dispose of any contaminated cleaning materials (e.g., wipes, absorbent pads) as hazardous
waste in the same manner as the chemical itself.

Disposal Workflow
The following diagram illustrates the logical steps for the safe handling and disposal of 3,3,3-
Trifluoro-2-oxopropanal.
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Caption: Workflow for the safe disposal of 3,3,3-Trifluoro-2-oxopropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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